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Compound of Interest

Compound Name:
2-(2-Amino-4,6-

dimethoxyphenoxy)ethanol

Cat. No.: B13877211

Get Quote

Chemical Identity & Structural Context
IUPAC Name: 2-(2-Amino-4,6-dimethoxyphenoxy)ethanol

Molecular Formula: C₁₀H₁₅NO₄

Molecular Weight: 213.23 g/mol [1]

Core Scaffold: 2-Aminophenol ether

Key Functional Groups:

Primary Amine (-NH₂) at position 2.

Hydroxyethyl ether (-OCH₂CH₂OH) at position 1.

Dimethoxy groups (-OCH₃) at positions 4 and 6.

Significance: This molecule belongs to the class of "couplers" or "primary intermediates" in

oxidative coloring. The electron-donating methoxy and amino groups activate the benzene ring,
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making it highly reactive toward electrophilic attack (e.g., by quinone imines) to form stable

chromophores.

Synthesis & Impurity Profiling (Context for Spectra)
To interpret the spectra correctly, one must understand the likely impurities. This compound is

typically synthesized via the hydroxyethylation of 2-amino-4,6-dimethoxyphenol (or its nitro-

precursor followed by reduction).

Critical Impurities to Watch:

Starting Material: 2-Amino-4,6-dimethoxyphenol (Look for missing ethylene side chain

signals).

Over-alkylation: N-alkylated byproducts (Look for broad signals ~3.0–3.5 ppm in ¹H NMR).

Oxidation Products: Azo or azoxy dimers (Colored impurities, distinct UV-Vis shifts).

2-Nitro-4,6-dimethoxyphenol Alkylation
(Ethylene Carbonate/Base) 2-(2-Nitro-4,6-dimethoxyphenoxy)ethanol Reduction

(H2/Pd-C or Fe/HCl)
Target:

2-(2-Amino-4,6-dimethoxyphenoxy)ethanol

Click to download full resolution via product page

Figure 1: Likely synthetic pathway.[2] Monitoring the reduction of the nitro group is critical in IR

(disappearance of NO₂ stretches).

Spectroscopic Characterization
A. Mass Spectrometry (MS)

Ionization Mode: ESI+ (Electrospray Ionization, Positive Mode)

Analysis:

Molecular Ion [M+H]⁺: 214.24 m/z (Base Peak).

Sodium Adduct [M+Na]⁺: 236.22 m/z.
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m/z (Fragment) Identity / Loss Mechanistic Insight

214 [M+H]⁺
Parent molecule protonated at

the amine.

196 [M+H - H₂O]⁺

Loss of water from the

hydroxyethyl tail (common in

alcohols).

169 [M+H - C₂H₅O]⁺
Cleavage of the ether linkage

(loss of hydroxyethyl group).

154 [M+H - C₂H₅O - CH₃]⁺
Further loss of a methyl group

from methoxy substituents.

B. Infrared Spectroscopy (FT-IR)
Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).

Diagnostic Bands:

Frequency (cm⁻¹) Vibration Mode Assignment

3350–3450 ν(O-H) & ν(N-H)

Broad band. Overlap of alcohol

O-H and primary amine N-H

stretches.

2850–2950 ν(C-H)

Aliphatic C-H stretching

(methoxy methyls and ethyl

chain).

1620–1640 δ(N-H)
Amine scissoring

(deformation).

1590, 1510 ν(C=C)
Aromatic ring skeletal

vibrations.

1200–1250 ν(C-O-C)
Asymmetric ether stretching

(Ar-O-R).

1050–1100 ν(C-O) Primary alcohol C-O stretch.
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C. Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Standard for polar amines/alcohols).

Internal Standard: TMS (0.00 ppm).

¹H NMR (Proton) Prediction & Assignment:
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Logic

6.10
Doublet (J=2.5

Hz)
1H Ar-H5

Meta-coupling.

Shielded by two

ortho-methoxy

groups.

5.95
Doublet (J=2.5

Hz)
1H Ar-H3

Meta-coupling.

Shielded by

amino and

methoxy groups.

[1]

4.60 Broad Singlet 2H -NH₂

Exchangeable.

Chemical shift

varies with

concentration/wa

ter.

4.80 Triplet (J=5 Hz) 1H -O-CH₂-CH₂-OH

Hydroxyl proton

(often visible in

dry DMSO).

3.85 Triplet (J=5 Hz) 2H -O-CH₂-CH₂-OH

Methylene

adjacent to

phenoxy oxygen

(deshielded).

3.70 Singlet 3H -OCH₃ (C4/6)

Methoxy group

(likely

overlapping or

close).

3.68 Singlet 3H -OCH₃ (C4/6) Methoxy group.

3.60 Multiplet 2H -O-CH₂-CH₂-OH

Methylene

adjacent to

hydroxyl.
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Self-Validating Protocol (¹H NMR):

Check the coupling constant between the aromatic protons at 5.95 and 6.10 ppm. A meta-

coupling of ~2.5 Hz confirms the 2,4,6-substitution pattern. If you see a large coupling (J ~8 Hz),

the substitution pattern is incorrect (e.g., ortho/para).

¹³C NMR (Carbon) Prediction:

Shift (δ ppm) Carbon Type Assignment

153.5 Quaternary C
C1 (Attached to

hydroxyethoxy)

152.0 Quaternary C C4/C6 (Attached to methoxy)

135.0 Quaternary C C2 (Attached to amine)

94.0 Methine CH
C3 (Ortho to amine/methoxy -

highly shielded)

91.5 Methine CH
C5 (Between two methoxys -

highly shielded)

73.5 Methylene CH₂ -O-CH₂-CH₂-OH

60.5 Methylene CH₂ -O-CH₂-CH₂-OH

55.5 Methyl CH₃ -OCH₃ (Methoxy carbons)

Analytical Protocol: Purity Determination (HPLC)
To ensure the spectroscopic data is valid, the sample must be >98% pure.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).
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Mobile Phase:

A: 0.1% Formic Acid in Water (buffer pH ~3.0 to keep amine protonated).

B: Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 280 nm (aromatic absorption) and 210 nm.

Retention Time: The target molecule is polar. Expect elution early (approx. 3–5 min

depending on dead volume), before the less polar nitro-precursors.

References
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Diaminophenoxyethanol and its salts. European Commission. Link

Note: Used as a primary analog for spectral assignment of the phenoxyethanol core.

National Center for Biotechnology Information. (2024). PubChem Compound Summary for

CID 9008, 2-Amino-4-methoxyphenol. Link

Note: Used to validate aromatic proton shifts and methoxy group influence.

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. 7th Edition. John Wiley & Sons. Note: Authoritative source for Additivity
Rules used in ¹H and ¹³C NMR prediction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Data for 2-(2-Amino-
4,6-dimethoxyphenoxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13877211/docs#technical-guide-spectroscopic-data-
for-2-2-amino-4-6-dimethoxyphenoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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